Cas no 149563-84-8 ((S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate)

• Product Name: (S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate
• CAS No: 149563-84-8
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 6781256
• PubChem ID: 11806103
• Update Time: 2026-03-12

(S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate Chemical and Physical Properties

Names and Identifiers

• E87227
• (S)-(2,2,4-TRIMETHYL-1,3-DIOXOLAN-4-YL)METHYL BUTYRATE
• SCHEMBL8960793
• 149563-84-8
• (S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate

• Inchi： 1S/C11H20O4/c1-5-6-9(12)13-7-11(4)8-14-10(2,3)15-11/h5-8H2,1-4H3/t11-/m1/s1
• InChI Key： UQHPQRHGDRAADZ-LLVKDONJSA-N
• SMILES： O1C(C)(C)OC[C@@]1(C)COC(CCC)=O

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Additional information on (S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate

Comprehensive Overview of (S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate (CAS No. 149563-84-8)

(S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate (CAS No. 149563-84-8) is a specialized ester compound widely recognized for its unique structural properties and versatile applications in the fragrance, flavor, and pharmaceutical industries. This chiral molecule, characterized by its dioxolane ring and butyrate ester functional group, has garnered significant attention due to its potential in enantioselective synthesis and as a key intermediate in high-value chemical processes. Its CAS number 149563-84-8 serves as a critical identifier for researchers and regulatory compliance.

The compound’s stereospecific (S)-configuration makes it particularly valuable in asymmetric synthesis, a field currently experiencing rapid growth driven by demand for optically active pharmaceuticals and agrochemicals. Recent trends in green chemistry have further highlighted its role as a sustainable building block, aligning with global efforts to reduce synthetic waste. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and enantiomeric excess, addressing common queries from quality control professionals.

In the fragrance industry, (S)-(2,2,4-Trimethyl-1,3-dioxolan-4-YL)methyl butyrate contributes to fruity and creamy olfactory profiles, often featured in premium perfumes and food flavorings. Its stability under physiological conditions has also prompted investigations into prodrug development, a hot topic in drug delivery optimization. Researchers frequently search for synthetic protocols and solubility data for this compound, reflecting its practical challenges in formulation.

From a regulatory perspective, the substance’s GRAS (Generally Recognized As Safe) status for specific applications remains a focal point for manufacturers. Computational studies leveraging molecular docking tools have recently explored its interactions with biological targets, catering to the rising interest in AI-driven drug discovery. Storage recommendations typically emphasize protection from moisture due to the hydrolytic sensitivity of its dioxolane moiety.

Ongoing research continues to explore novel derivatives of CAS 149563-84-8, particularly in biocatalysis and enzymatic resolution processes. The compound’s compatibility with continuous flow chemistry systems—a trending methodology for industrial scale-up—further enhances its appeal. Safety data sheets consistently highlight its low environmental persistence, addressing ecological concerns prevalent in modern chemical discourse.